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Compound of Interest

Compound Name: 2,3,3-Trichloropropenal

Cat. No.: B15075440

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical
reactions with 2,3,3-trichloropropenal. It is intended for use by qualified researchers and
professionals in a laboratory setting. Due to the hazardous nature of this compound, all
procedures must be carried out with strict adherence to safety protocols.

Safety Precautions and Handling

2,3,3-Trichloropropenal is a toxic, combustible, and environmentally hazardous substance.[1]
Extreme caution must be exercised during its handling and use.

General Safety:

o Work Area: All manipulations involving 2,3,3-trichloropropenal must be performed in a well-
ventilated chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab
coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles. A face shield may
be necessary for certain operations.

e Ignition Sources: Keep away from open flames, hot surfaces, and other potential sources of
ignition.

 Inhalation: Avoid inhaling fumes or vapors.
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o Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with copious
amounts of water and seek medical attention.

o Waste Disposal: Dispose of all waste containing 2,3,3-trichloropropenal according to
institutional and local regulations for hazardous chemical waste.

Physicochemical Data

A summary of the key physical and chemical properties of 2,3,3-trichloropropenal is provided
in the table below.

Property Value Reference
Molecular Formula CsHCIsO [1]
Molecular Weight 159.39 g/mol [1]

Not specified (handle with
Appearance
care)

CAS Number 3787-28-8 [1]

Experimental Protocols

Due to the limited availability of specific experimental protocols for 2,3,3-trichloropropenal in
the searched literature, the following sections provide generalized procedures for common
reaction types in which this compound could be a valuable synthon. These protocols are based
on standard organic chemistry laboratory techniques and should be adapted and optimized by
the researcher for the specific substrate and desired outcome.

Synthesis of Heterocyclic Compounds

2,3,3-Trichloropropenal is a versatile precursor for the synthesis of various heterocyclic
compounds, such as thiazoles and pyrazoles, which are important scaffolds in medicinal
chemistry.

This protocol describes a generalized Hantzsch synthesis of a 2-aminothiazole derivative from
2,3,3-trichloropropenal and thiourea. The reaction proceeds through the initial reaction of the
thioamide with the a-halo carbonyl functionality, followed by cyclization.
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Reaction Scheme:

Hantzsch Thiazole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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